Cas no 2094837-43-9 (N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide)

• Product Name: N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide
• CAS No: 2094837-43-9
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6290079
• PubChem ID: 126821617
• Update Time: 2025-08-05

N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7522009
• Z2285377946
• 2094837-43-9
• N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide

• Inchi： 1S/C12H18N2O3/c1-5-11(15)13-7-9-6-10(17-14-9)8-16-12(2,3)4/h5-6H,1,7-8H2,2-4H3,(H,13,15)
• InChI Key： CMHLBXDANNBFMS-UHFFFAOYSA-N
• SMILES： O(CC1=CC(CNC(C=C)=O)=NO1)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4Ų

Additional information on N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide

Comprehensive Overview of N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide (CAS No. 2094837-43-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide (CAS No. 2094837-43-9) has emerged as a compound of significant interest. This molecule, characterized by its unique oxazole core and tert-butoxy functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can enhance bioactivity or stability.

The compound's oxazole ring, a five-membered heterocycle containing oxygen and nitrogen, is a key feature that contributes to its reactivity and binding affinity. This moiety is often found in bioactive molecules, making N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide a valuable scaffold for designing new therapeutics. The tert-butoxy group, on the other hand, provides steric bulk and can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds like N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide. Searches for "oxazole derivatives in drug design" or "tert-butoxy functional group applications" have surged, reflecting the scientific community's focus on innovative molecular architectures. This compound's potential extends beyond pharmaceuticals; it is also explored in agrochemicals and specialty materials, where its stability and reactivity are highly valued.

From a synthetic perspective, the preparation of N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide involves multi-step organic reactions, including the formation of the oxazole ring and subsequent functionalization. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are often employed to improve yield and purity. These methods align with the broader shift toward sustainable and efficient synthetic protocols, a topic frequently searched by chemists and industry professionals.

In conclusion, N-({5-[(tert-butoxy)methyl]-1,2-oxazol-3-yl}methyl)prop-2-enamide (CAS No. 2094837-43-9) represents a fascinating intersection of chemistry and innovation. Its structural features and potential applications make it a subject of ongoing research, particularly in fields prioritizing molecular diversity and functionality. As interest in heterocyclic chemistry continues to grow, this compound is poised to play a pivotal role in future scientific breakthroughs.